Cas no 1806334-78-0 (3,4-Dimethyl-5-methoxythiophenol)

• Product Name: 3,4-Dimethyl-5-methoxythiophenol
• CAS No: 1806334-78-0
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 5001934
• Update Time: 2025-07-25

3,4-Dimethyl-5-methoxythiophenol Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-methoxythiophenol

• Inchi： 1S/C9H12OS/c1-6-4-8(11)5-9(10-3)7(6)2/h4-5,11H,1-3H3
• InChI Key： SKJOMJIVZMGJCZ-UHFFFAOYSA-N
• SMILES： SC1C=C(C(C)=C(C)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.8
• Topological Polar Surface Area: 10.2

Additional information on 3,4-Dimethyl-5-methoxythiophenol

Introduction to 3,4-Dimethyl-5-methoxythiophenol (CAS No. 1806334-78-0) and Its Emerging Applications in Chemical Biology

3,4-Dimethyl-5-methoxythiophenol (CAS No. 1806334-78-0) is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the thiophene family, which is well-documented for its role in pharmaceuticals, agrochemicals, and material science. The presence of both methyl and methoxy substituents on the thiophene ring introduces specific electronic and steric characteristics, making it a versatile scaffold for further chemical modifications and functionalization.

The structural motif of 3,4-Dimethyl-5-methoxythiophenol is particularly intriguing because it combines the aromatic stability of the thiophene core with the electron-donating effects of the methoxy group and the electron-withdrawing effects of the methyl groups. This balance allows the compound to exhibit a range of interactions with biological targets, including enzymes and receptors. Recent studies have highlighted its potential as a precursor in the synthesis of more complex molecules with therapeutic applications.

In the realm of drug discovery, 3,4-Dimethyl-5-methoxythiophenol has been explored as a building block for designing novel bioactive molecules. Its thiophene ring is a common feature in many pharmacologically active compounds, including antifungal, antiviral, and anticancer agents. The methoxy group at the 5-position enhances solubility and metabolic stability, while the methyl groups at the 3- and 4-positions fine-tune binding affinity to biological targets. These structural features make it an attractive candidate for further derivatization to develop new therapeutic agents.

One of the most promising areas of research involving 3,4-Dimethyl-5-methoxythiophenol is its role in developing small-molecule inhibitors for kinases and other enzyme targets. Kinases are critical enzymes involved in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. By leveraging the scaffold of 3,4-Dimethyl-5-methoxythiophenol, researchers have synthesized derivatives that exhibit inhibitory effects on specific kinases, demonstrating potential as lead compounds for drug development.

Additionally, 3,4-Dimethyl-5-methoxythiophenol has been investigated for its antimicrobial properties. Thiophene derivatives are known to possess broad-spectrum antimicrobial activity due to their ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies have shown that compounds derived from 3,4-Dimethyl-5-methoxythiophenol exhibit efficacy against both Gram-positive and Gram-negative bacteria. This finding is particularly relevant in light of the growing crisis of antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of 3,4-Dimethyl-5-methoxythiophenol itself presents an interesting challenge due to its heterocyclic structure. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to achieve high yields and purity. However, advances in catalytic methods have made it possible to synthesize this compound more efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene ring with high precision. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the compound’s structure post-synthesis.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 3,4-Dimethyl-5-methoxythiophenol‘s interactions with biological targets. Molecular modeling studies have revealed how its substituents influence binding affinity and specificity at various protein receptors. These insights have guided researchers in designing more potent derivatives with improved pharmacological profiles. By integrating experimental data with computational predictions, scientists can accelerate the discovery process and identify lead compounds more rapidly.

The versatility of 3,4-Dimethyl-5-methoxythiophenol extends beyond pharmaceutical applications; it has also shown promise in material science. Thiophene derivatives are widely used in organic electronics due to their conjugated π-systems, which facilitate charge transport. Compounds derived from 3,4-Dimethyl-5-methoxythiophenol have been explored as components in organic light-emitting diodes (OLEDs) and photovoltaic cells. Their ability to form stable π-stacking interactions enhances device performance by improving charge injection and transport efficiency.

In conclusion,3,4-Dimethyl-5-methoxythiophenol (CAS No. 1806334-78-0) is a multifaceted compound with significant potential across multiple domains of chemical biology and material science. Its unique structural features make it an excellent scaffold for developing novel bioactive molecules with therapeutic applications. Furthermore,3,4-Dimethyl-5-methoxythiophenol‘s role in antimicrobial research and its utility in organic electronics highlight its broad utility beyond traditional pharmaceutical contexts.